1-Chloro-4-(2-methyl-1-trifluoromethyl-propyl)benzene

Specification

• CAS No.: 1204295-64-6
• Molecular Formula: C11H12ClF3
• Molecular Weight: 236.66 g/mol
• IUPAC Name: 1-chloro-4-(1,1,1-trifluoro-3-methylbutan-2-yl)benzene
• Standard InChI: InChI=1S/C11H12ClF3/c1-7(2)10(11(13,14)15)8-3-5-9(12)6-4-8/h3-7,10H,1-2H3
• Standard InChI Key: JLUAYNLQDMKGSU-UHFFFAOYSA-N
• SMILES: CC(C)C(C1=CC=C(C=C1)Cl)C(F)(F)F
• Canonical SMILES: CC(C)C(C1=CC=C(C=C1)Cl)C(F)(F)F

Introduction

1-Chloro-4-(2-methyl-1-trifluoromethyl-propyl)benzene is a chemical compound used primarily for research and development purposes. It is a complex organic molecule with a specific structure and properties that make it useful in various chemical reactions and studies.

Synthesis and Applications

While specific synthesis methods for 1-Chloro-4-(2-methyl-1-trifluoromethyl-propyl)benzene are not widely documented, compounds of similar complexity often involve multi-step reactions involving alkylation or Friedel-Crafts reactions. The compound's applications are primarily in research settings due to its unique chemical structure, which can be used to explore various chemical reactions and mechanisms.

Regulatory and Safety Considerations

• CAS Number: 1204295-64-6

• Regulatory Status: Not listed on the EPA’s TSCA inventory, sold for R&D purposes only. Buyers must comply with all applicable regulations, including the Toxic Substances Control Act.

Safety Precautions

Given its classification as an irritant, handling this compound requires appropriate safety measures, including protective clothing and equipment to minimize exposure.

Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight	CAS Number
1-Chloro-4-(2-methyl-1-trifluoromethyl-propyl)benzene	C11H12ClF3	236.67 g/mol	1204295-64-6
1-Chloro-2-methyl-4-(trifluoromethyl)benzene	C8H6ClF3	194.58 g/mol	97399-46-7
1-Chloro-4-methyl-2-(2-methylpropyl)benzene	C11H15Cl	182.69 g/mol	Not specified